Lushanrubescensin H
Overview
Description
Lushanrubescensin H, also known as Rabdoternin H, is an ent-Kaurane diterpenoid . It is one of the bioactive components isolated from the plant Isodon rubescens . This plant has been widely used for decades to treat various ailments and has significant biological activities .
Molecular Structure Analysis
Lushanrubescensin H has a molecular formula of C22H30O6 . It contains a total of 61 bonds, including 31 non-H bonds, 4 multiple bonds, 3 rotatable bonds, 4 double bonds, and various ring structures .Physical And Chemical Properties Analysis
Lushanrubescensin H has a molecular weight of 390.5 . It is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc .Scientific Research Applications
Cytotoxic Activity
Lushanrubescensin H has shown potent cytotoxic activity. For instance, lushanrubescensin J, an ent-kauranoid dimer isolated from Isodon rubescens var. lushanensis, exhibited significant inhibitory activity against K562 cells, a type of cancer cell line, with an IC50 value of 0.93 µg/mL (Han et al., 2005).
Inhibition of Various Cancer Cell Lines
Various ent-kaurane diterpenoids, including lushanrubescensins, isolated from the same variant, have been evaluated for their inhibitory effects against multiple cancer cell lines, such as K562, Bcap37, BGC823, BIU87, CA, CNE, and Hela (Han et al., 2003).
Chemical Constituents Exploration
Research on Isodon lungshengensis, a related species, identified lushanrubescensin C as one of its chemical constituents. This exploration aids in understanding the chemical profile and potential therapeutic applications of these compounds (Bei, 2011).
Cytotoxic Activities in Diverse Diterpenoids
Ent-6,7-Secokaurane diterpenoids from Rabdosia serra, including lushanrubescensin J, showed weak to moderate cytotoxic activities against human cancer cell lines, indicating their potential as anticancer agents (Wang & Xuan, 2016).
Impact on Cell Cycle and Proliferation
The effect of 7-acetyl-lushanrubescensin A on cell proliferation and cell cycle in HL-60 myeloid leukemia cell line was studied, highlighting the compound's influence on cellular mechanisms relevant to cancer treatment (Ding-ding, 2010).
Isodon Rubescens Phylogenetic Relationships
A study on Isodon rubescens, which includes the lushan variant, revealed its phylogenetic relationships and intraspecific variation. This research is crucial for understanding the genetic diversity and potential therapeutic applications of different variants of this species (Lian et al., 2022).
Safety And Hazards
Future Directions
More well-designed preclinical and clinical studies are needed to confirm the reported therapeutic potential of Isodon rubescens, the plant from which Lushanrubescensin H is derived . This will provide updated information for the further development and application in the fields of functional foods and new drugs research .
properties
IUPAC Name |
[(1S,1'S,3'R,5S,6S,9R)-3'-(hydroxymethyl)-4',4'-dimethyl-10-methylidene-2,11-dioxospiro[3-oxatricyclo[7.2.1.01,6]dodecane-5,2'-cyclohexane]-1'-yl] acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30O6/c1-12-14-5-6-15-21(9-14,18(12)25)19(26)27-11-22(15)16(10-23)20(3,4)8-7-17(22)28-13(2)24/h14-17,23H,1,5-11H2,2-4H3/t14-,15-,16-,17+,21+,22+/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RAWOPLHURKGKQI-PTMKQUBYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1CCC(C(C12COC(=O)C34C2CCC(C3)C(=C)C4=O)CO)(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)O[C@H]1CCC([C@H]([C@@]12COC(=O)[C@]34[C@H]2CC[C@H](C3)C(=C)C4=O)CO)(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Lushanrubescensin H | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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